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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentan-1-ol

Cat. No.: B1200053

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physicochemical properties of
various C8 alcohol isomers. Understanding these properties is crucial for applications ranging
from solvent selection in chemical synthesis to formulation development in the pharmaceutical
industry. The data presented herein is compiled from various scientific sources and is intended
to be a valuable resource for professionals in research and development.

Structure-Property Relationships of C8 Alcohol
Isomers

The arrangement of carbon atoms and the position of the hydroxyl (-OH) group within C8
alcohol isomers significantly influence their physical and chemical characteristics. Key
structural factors include:

» Chain Branching: Increased branching in the carbon chain generally leads to a more
compact, spherical molecular shape. This reduces the surface area available for
intermolecular van der Waals forces, resulting in lower boiling points and melting points
compared to their straight-chain counterparts.

o Position of the Hydroxyl Group: The location of the -OH group determines whether the
alcohol is primary, secondary, or tertiary. This affects the degree of hydrogen bonding and
steric hindrance around the hydroxyl group.
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o Primary alcohols (e.g., 1-octanol) tend to have the highest boiling points among isomers
due to the exposed position of the -OH group, which facilitates strong intermolecular
hydrogen bonding.

o Secondary alcohols (e.g., 2-octanol, 3-octanol, 4-octanol) exhibit intermediate boiling
points.

o Tertiary alcohols (e.g., 2,3-dimethyl-2-hexanol, 3-ethyl-3-pentanol) have the most sterically
hindered hydroxyl groups, leading to weaker hydrogen bonding and consequently the
lowest boiling points among the isomers.

o Water Solubility: The hydrophilic -OH group allows for hydrogen bonding with water
molecules, imparting some degree of water solubility. However, the hydrophobic eight-carbon
chain is the dominant factor, making all C8 alcohol isomers sparingly soluble in water.
Increased branching can slightly increase water solubility due to the more compact structure,
which disrupts the water lattice to a lesser extent than a linear chain.

The following diagram illustrates the logical relationship between the isomeric structure of C8
alcohols and their key physicochemical properties.
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Structure-Property Relationships of C8 Alcohol Isomers
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Caption: Relationship between C8 alcohol isomeric structure and physicochemical properties.

Quantitative Data Comparison

The following tables summarize the key physicochemical properties of a selection of C8 alcohol
isomers. All data is presented at standard conditions unless otherwise noted.

Table 1: Boiling Point, Melting Point, and Density of C8 Alcohol Isomers
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. . Density
Isomer IUPAC Structure Boiling Melting (g/mL at
mL a
Name Name Type Point (°C) Point (°C) <
20°C)
Primary,
1-Octanol octan-1-ol ) 195 -16 0.824
Linear
Secondary,
2-Octanol octan-2-ol ) 179 -38.6 0.819
Linear
Secondary, 0.817-
3-Octanol octan-3-ol ] 173-175[1] -45[2]
Linear 0.824[1]
Secondary,
4-Octanol octan-4-ol ] 174-176]3] -41[3] 0.818]3]
Linear
2-Ethyl-1- 2-ethylhexan-  Primary,
183-185 -76 0.833
hexanol 1-ol Branched
2-
2-Methyl-1- Primary,
methylheptan 176 -112 0.799
heptanol Branched
-1-ol
: 2,3- :
2,3-Dimethyl- ) Tertiary,
dimethylhexa 150.5[4] - 0.821[4]
2-hexanol Branched
n-2-ol
, 2,4-
2,4-Dimethyl- ) Secondary, -61.15
dimethylhexa 163.5[5] ] 0.817[5]
3-hexanol Branched (estimate)[5]
n-3-ol
_ 2,2-
2,2-Dimethyl- ) Secondary,
dimethylhexa 174-175[6] -4[6] 0.82[6]
3-hexanol Branched
n-3-ol
3- :
3-Ethyl-3- Tertiary, 0.845-
ethylpentan- 141-143[7] -
pentanol Branched 0.846][7]
3-ol
2,4,4- 2,4,4- .
) ) Tertiary,
Trimethyl-2- trimethylpent 146 -20 0.819
Branched
pentanol an-2-ol
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Table 2: Water Solubility and Vapor Pressure of C8 Alcohol Isomers

Water Solubility (g/L at Vapor Pressure (mmHg at
Isomer Name
25°C) 25°C)
1-Octanol 0.54 0.08
2-Octanol 1.12 0.24
3-Octanol 1.5[2] ~1 (at 20°C)[2]
4-Octanol Insoluble[3] 0.284]3]
2-Ethyl-1-hexanol 0.7 0.05

2-Methyl-1-heptanol

0.284 (estimate)[8]

2,3-Dimethyl-2-hexanol

1.45[4]

2,4-Dimethyl-3-hexanol

0.7[5]

2,2-Dimethyl-3-hexanol

Almost insoluble[6]

3-Ethyl-3-pentanol

16.8[7]

1.806 (estimate)[7]

2,4,4-Trimethyl-2-pentanol

Experimental Protocols

The determination of the physicochemical properties listed above is guided by internationally

recognized standards, such as the OECD Guidelines for the Testing of Chemicals. These

guidelines ensure data quality and comparability across different laboratories.

Workflow for Physicochemical Property Determination
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General Workflow for Physicochemical Property Determination
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Caption: General workflow for determining key physicochemical properties of chemicals.
1. Boiling Point Determination (OECD Guideline 103)[8][9][10]

o Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding atmospheric pressure.

e Methods:

o Ebulliometer: A device that measures the boiling point of a liquid by heating it to its boiling
point and measuring the temperature of the vapor.

o Dynamic Method: The substance is heated, and the temperature at which boiling occurs is
recorded. The vapor pressure can also be determined at different temperatures using this
method.
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o Distillation Method: The boiling range of a substance is determined by distillation.

o Siwoloboff's Method: A small amount of the substance is heated in a capillary tube, and
the temperature at which a continuous stream of bubbles emerges is recorded.

o Photocell Detection and Thermal Analysis (DTA/DSC): These methods can determine both
boiling and melting points by detecting the thermal changes associated with phase
transitions.

2. Vapor Pressure Determination (OECD Guideline 104)[11][12][13][14][15]

e Principle: Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium
with its condensed phases (solid or liquid) at a given temperature in a closed system.

e Methods:
o Dynamic Method (Cottrell's Method): Measures the boiling point at different pressures.

o Static Method: The pressure of the vapor in equilibrium with the substance is measured
directly in a closed system at a constant temperature.

o Isoteniscope Method: A specific type of static method that uses a U-tube manometer to
measure the vapor pressure.

o Effusion Methods (Knudsen Cell, Vapor Pressure Balance, Isothermal Thermogravimetry):
Measure the rate of effusion of a vapor through a small orifice into a vacuum.

o Gas Saturation Method: A stream of inert gas is passed through or over the substance at a
known rate, and the amount of substance transported by the gas is determined.

3. Water Solubility Determination (OECD Guideline 105)[2][4][16][17][18]

 Principle: Water solubility is the maximum concentration of a substance that can be
dissolved in water at a given temperature.

e Methods:
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o Flask Method: A supersaturated solution is prepared and allowed to equilibrate. The
concentration of the dissolved substance in the aqueous phase is then determined
analytically. This method is suitable for substances with solubilities above 10 mg/L.

o Column Elution Method: Water is passed through a column packed with the test
substance, and the concentration of the substance in the eluate is measured. This method
is suitable for substances with solubilities below 10 mg/L.

4. Density of Liquids Determination (OECD Guideline 109)[1][3][6][7]
e Principle: Density is the mass of a substance per unit volume.
e Methods:

o Hydrometer: A calibrated float is immersed in the liquid, and the density is read from the
scale at the point where the liquid surface meets the stem.

o Hydrostatic Balance: The density is determined by weighing a body of known volume in air
and then in the liquid.

o Oscillating Densimeter: The natural frequency of oscillation of a U-shaped tube filled with
the liquid is measured, which is related to the density of the liquid.

o Pycnometer: A flask of a known volume is weighed empty, then filled with the liquid and
weighed again.

5. Melting Point/Melting Range Determination (OECD Guideline 102)[5][19][20][21]

e Principle: The melting point is the temperature at which a substance transitions from a solid
to a liquid state at atmospheric pressure.

o Methods:

o Capillary Tube Method: A small amount of the powdered substance in a capillary tube is
heated, and the temperature range over which melting occurs is observed.

o Hot Stage Microscope: The melting process is observed under a microscope equipped
with a heated stage.
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o Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
techniques measure the heat flow to or from a sample as a function of temperature,
allowing for the precise determination of the melting point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Physicochemical
Properties of C8 Alcohol Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200053#physicochemical-properties-of-c8-alcohol-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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